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Compound of Interest

Compound Name: Boron oxide (B2O3)

Cat. No.: B074850 Get Quote

Essential Safety and Handling Guide for Boron
Oxide (B₂O₃)
This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the safe handling and disposal of Boron oxide

(B₂O₃) in a laboratory setting. Adherence to these guidelines is essential for minimizing risks

associated with this compound. Boron oxide is a white, glassy solid used in the production of

borosilicate glass and ceramics.[1] While not flammable, it is classified as a hazardous

substance that may damage fertility or the unborn child and cause irritation to the eyes, skin,

and respiratory system.[2][3][4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure through inhalation, ingestion, or

direct contact.[1] Employers are required to provide and ensure the use of suitable PPE for

each identified hazard.[5]

Eye Protection: Wear tightly fitting safety goggles with side-shields that conform to OSHA

regulation 29 CFR 1910.133 or European Standard EN166.[6]

Skin and Hand Protection: Impermeable gloves, such as those tested according to EN 374,

are required to prevent skin contact.[7][8] Protective work clothing should also be worn.[8]
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Respiratory Protection: To minimize dust inhalation, work in a well-ventilated area, preferably

using local exhaust ventilation.[1][8] If dust levels are expected to exceed exposure limits, a

NIOSH-approved air-purifying particulate filter respirator (N, R, or P95) is necessary.[5] For

significant exposures, a self-contained breathing apparatus (SCBA) may be required.[5]

Quantitative Safety Data
Key quantitative data for Boron oxide are summarized below. These values are critical for risk

assessment and ensuring a safe laboratory environment.

Parameter Value References

Occupational Exposure Limits

ACGIH TLV (TWA) 2 mg/m³

OSHA PEL (Total Dust) 15 mg/m³

OSHA PEL (Respirable Dust) 5 mg/m³

Physical & Chemical

Properties

Appearance
White, odorless, hygroscopic

solid
[1][3][8]

Melting Point 450 °C (842 °F) [4][8]

Boiling Point 1860 °C (3380 °F) [4][8]

Solubility in Water 36 g/L (at 25°C) [3][4]

Standard Operating Protocol for Boron Oxide
This protocol outlines the step-by-step procedures for safely handling, storing, and disposing of

Boron oxide.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.king-boron.com/news/what-precautions-are-needed-when-handling-boron-iii-oxide-/
https://www.espimetals.com/index.php/msds/447-Boron%20Oxide
https://nj.gov/health/eoh/rtkweb/documents/fs/0243.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0243.pdf
https://www.king-boron.com/news/what-precautions-are-needed-when-handling-boron-iii-oxide-/
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=0836&p_version=2
https://www.espimetals.com/index.php/msds/447-Boron%20Oxide
https://www.fishersci.com/store/msds?partNumber=AC206300010&countryCode=US&language=en
https://www.espimetals.com/index.php/msds/447-Boron%20Oxide
https://www.fishersci.com/store/msds?partNumber=AC206300010&countryCode=US&language=en
https://www.espimetals.com/index.php/msds/447-Boron%20Oxide
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=0836&p_version=2
https://www.fishersci.com/store/msds?partNumber=AC206300010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling & Storage

3. Waste & Spills

Review SDS & Protocols

Verify Engineering Controls
(e.g., Fume Hood)

Inspect & Don PPE

Handle in Ventilated Area

Minimize Dust Generation

Spill OccursStore in Tightly Sealed
Container in Dry Area

Segregate Waste in
Labeled, Sealed Container

Dispose as Hazardous Waste
(Follow Local Regulations)

Evacuate & Ventilate Area

Clean with HEPA Vacuum
(Avoid Dusting)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Boron oxide.
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Step 1: Preparation and Engineering Controls
Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for Boron oxide.[2]

Ensure Adequate Ventilation: Work in a well-ventilated area.[6] Use a laboratory fume hood

or local exhaust ventilation to keep airborne concentrations below permissible exposure

levels.[9]

Prepare Work Area: Ensure the work area is clean and uncluttered. Remove any

incompatible materials, such as strong oxidizing agents or moisture sources.[5][8]

Don PPE: Put on all required personal protective equipment as detailed above.

Step 2: Handling Procedures
Avoid Dust Formation: Handle the material carefully to prevent the generation of dust.[6][8]

Prevent Contact: Avoid direct contact with skin and eyes and do not breathe the dust.[7]

Hygiene Practices: Do not eat, drink, or smoke when working with Boron oxide.[3] Wash

hands thoroughly with soap and water after handling is complete.[2][8]

Step 3: Storage
Container: Keep the chemical in a tightly closed and properly labeled container.[2][8]

Conditions: Store in a cool, dry, and well-ventilated place.[1][2] Because Boron oxide is

hygroscopic, it is critical to protect it from moisture.[7][8]

Incompatibilities: Store away from strong oxidizing agents.[1][8]

Step 4: Accidental Spill Response
Evacuate and Secure: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.[5][6]

Containment: Prevent the spill from entering drains or water systems.[2][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/msds/boron-oxide.pdf
https://www.chemicalbook.com/msds/boron-oxide_2.pdf
https://www.etiproducts.com/wp-content/uploads/2019/05/Etiproducts-SDS-2019.02-Refined-Boron-Oxide-English.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0243.pdf
https://www.espimetals.com/index.php/msds/447-Boron%20Oxide
https://www.chemicalbook.com/msds/boron-oxide_2.pdf
https://www.espimetals.com/index.php/msds/447-Boron%20Oxide
https://www.carlroth.com/medias/SDB-1A9H-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjk2MDh8YXBwbGljYXRpb24vcGRmfGFEY3pMMmhqWkM4NU1UWTVPVFV4TnpnME9Ua3dMMU5FUWw4eFFUbElYMGxGWDBWT0xuQmtaZ3w2NWU2ZDhhNTBmMzY4MWFmMzk2NDFiNjU4MWYxOTAwYWEwYzEyNDAyMmM5ZDRhZjY0NzQ2Y2VhMGYwZTAwZDAx
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=0836&p_version=2
https://www.chemicalbook.com/msds/boron-oxide.pdf
https://www.espimetals.com/index.php/msds/447-Boron%20Oxide
https://www.chemicalbook.com/msds/boron-oxide.pdf
https://www.espimetals.com/index.php/msds/447-Boron%20Oxide
https://www.king-boron.com/news/what-precautions-are-needed-when-handling-boron-iii-oxide-/
https://www.chemicalbook.com/msds/boron-oxide.pdf
https://www.carlroth.com/medias/SDB-1A9H-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjk2MDh8YXBwbGljYXRpb24vcGRmfGFEY3pMMmhqWkM4NU1UWTVPVFV4TnpnME9Ua3dMMU5FUWw4eFFUbElYMGxGWDBWT0xuQmtaZ3w2NWU2ZDhhNTBmMzY4MWFmMzk2NDFiNjU4MWYxOTAwYWEwYzEyNDAyMmM5ZDRhZjY0NzQ2Y2VhMGYwZTAwZDAx
https://www.espimetals.com/index.php/msds/447-Boron%20Oxide
https://www.king-boron.com/news/what-precautions-are-needed-when-handling-boron-iii-oxide-/
https://www.espimetals.com/index.php/msds/447-Boron%20Oxide
https://nj.gov/health/eoh/rtkweb/documents/fs/0243.pdf
https://www.chemicalbook.com/msds/boron-oxide_2.pdf
https://www.chemicalbook.com/msds/boron-oxide.pdf
https://www.carlroth.com/medias/SDB-1A9H-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjk2MDh8YXBwbGljYXRpb24vcGRmfGFEY3pMMmhqWkM4NU1UWTVPVFV4TnpnME9Ua3dMMU5FUWw4eFFUbElYMGxGWDBWT0xuQmtaZ3w2NWU2ZDhhNTBmMzY4MWFmMzk2NDFiNjU4MWYxOTAwYWEwYzEyNDAyMmM5ZDRhZjY0NzQ2Y2VhMGYwZTAwZDAx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean-up: To avoid creating dust, gently sweep or use a vacuum system equipped with a

high-efficiency particulate air (HEPA) filter.[1][8] If appropriate, moisten the material slightly to

prevent it from becoming airborne.[3]

Disposal of Spill Debris: Place the collected material and any contaminated cleaning

supplies into a sealed, labeled container for disposal as hazardous waste.[5][8]

Step 5: Waste Disposal
Classification: Boron oxide waste may need to be disposed of as hazardous waste.[5] Waste

generators must consult federal, state, and local regulations to ensure complete and

accurate classification.

Procedure: Dispose of unused material and its container via a licensed waste disposal

contractor.[10] Do not allow the product to be released into the environment or enter sewer

systems.[5][6]

First Aid Measures
Inhalation: Move the affected person to fresh air immediately. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly

with soap and water. If irritation persists, get medical advice.[1][2]

Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,

including under the eyelids. Remove contact lenses if present and easy to do. Seek prompt

medical attention.[1][2]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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